Cas no 4629-80-5 (1,3-Dimethylpiperidin-4-one)

• Product Name: 1,3-Dimethylpiperidin-4-one
• CAS No: 4629-80-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD00100893
• CID: 45213
• PubChem ID: 87561508
• Update Time: 2025-10-17

1,3-Dimethylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethylpiperidin-4-one
• 1,3-Dimethyl-4-piperidinone
• 1,3-DIMETHYL-PIPERIDIN-4-ONE
• (3S)-1,3-dimethylpiperidin-4-one
• 1,3-dimethy-4-piperidone
• 1,3-Dimethyl-4-piperidone
• 1,3-Dimethylpiperidini-4-one
• 4-Piperidinone,1,3-dimethyl
• N-methyl-4-piperidone
• NS00047289
• 1,3-Dimethyl-4-oxopiperidine
• F0908-3964
• 1,3-DIMETHYLTETRAHYDRO-4(1H)-PYRIDINONE
• 4629-80-5
• MFCD00100893
• 1 pound not3-Dimethyl-4-piperidone
• AKOS016347369
• EN300-60127
• SB22748
• AM20120623
• STR03969
• DTXSID00963540
• 4-Piperidinone, 1,3-dimethyl-
• AB03409
• Z825753356
• 1 pound not3-Dimethyl-piperidin-4-one
• FT-0629999
• 1,3-dimethyl-4-piperidone, AldrichCPR
• CS-M1154
• AS-17334
• AC-6515
• W-106095
• SB22749
• 1,3-Dimthylpiperidin-4-one
• BCP06571
• A7220
• CHEMBL4513461
• 1,3-Dimethyl-4-piperidinone #
• D3909
• SCHEMBL1476498
• EINECS 225-046-0
• AKOS004122933
• FT-0606691
• SY009715
• STK676403
• DB-070723
• 1527494-96-7
• (3R)-1,3-dimethylpiperidin-4-one
• 1527494-98-9

• MDL： MFCD00100893
• Inchi： 1S/C7H13NO/c1-6-5-8(2)4-3-7(6)9/h6H,3-5H2,1-2H3
• InChI Key： BGDGMIWDPMJYPP-UHFFFAOYSA-N
• SMILES： O=C1CCN(C)CC1C

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.3
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 0.950(lit.)
• Boiling Point: 62°C/12mmHg(lit.)
• Flash Point: 64.5℃
• Refractive Index: 1.45
• PSA: 20.31000
• LogP: 0.46500
• Solubility: Uncertain

1,3-Dimethylpiperidin-4-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3146 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 37/38-41-43
• Safety Instruction： S26; S27; S28
• RTECS：WH6705000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24/25; R50/53
• Packing Group：III
• Hazard Level：6.1(b)

Additional information on 1,3-Dimethylpiperidin-4-one

1,3-Dimethylpiperidin-4-one (CAS No. 4629-80-5): An Overview of Its Properties, Applications, and Recent Research

1,3-Dimethylpiperidin-4-one (CAS No. 4629-80-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPO, is a derivative of piperidine and features a unique structure with two methyl groups and a ketone functional group. The chemical formula of 1,3-Dimethylpiperidin-4-one is C₈H₁₅NO, and its molecular weight is approximately 141.21 g/mol.

The physical properties of 1,3-Dimethylpiperidin-4-one are well-characterized. It is a colorless to pale yellow liquid at room temperature and has a boiling point of around 175°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and applications in chemical synthesis.

In the realm of medicinal chemistry, 1,3-Dimethylpiperidin-4-one has been explored for its potential as a building block in the synthesis of bioactive molecules. Its unique structure allows for the introduction of various functional groups, making it a valuable intermediate in the development of new drugs. Recent studies have highlighted its role in the synthesis of compounds with therapeutic potential, particularly in the areas of neurodegenerative diseases and cancer.

A notable application of 1,3-Dimethylpiperidin-4-one is in the synthesis of NMDA receptor antagonists. NMDA receptors play a crucial role in synaptic plasticity and are implicated in several neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have utilized DMPO to develop novel NMDA receptor antagonists that exhibit improved selectivity and reduced side effects compared to existing drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of NMDA receptor antagonists derived from 1,3-Dimethylpiperidin-4-one, which showed promising results in preclinical models.

Beyond its use in medicinal chemistry, 1,3-Dimethylpiperidin-4-one has also found applications in other areas of chemical research. In materials science, it has been used as a ligand in the synthesis of metal complexes with unique electronic and optical properties. These complexes have potential applications in catalysis and photovoltaic devices. Additionally, DMPO has been employed as a chiral auxiliary in asymmetric synthesis, enabling the preparation of enantiomerically pure compounds with high efficiency.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the environmental fate and toxicity of 1,3-Dimethylpiperidin-4-one are limited but ongoing. Preliminary data suggest that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, further research is needed to fully understand its environmental profile.

In conclusion, 1,3-Dimethylpiperidin-4-one (CAS No. 4629-80-5) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and versatile reactivity make it an attractive candidate for the development of new drugs and materials. Ongoing research continues to uncover new applications and improve our understanding of its properties and behavior.